Cas no 1261909-21-0 (4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid)

• Product Name: 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid
• CAS No: 1261909-21-0
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319786
• CID: 2762796
• PubChem ID: 53225704
• Update Time: 2025-10-24

4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid, 95%
• 5'-Fluoro-2'-hydroxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID60689436
• 1261909-21-0
• 4-(5-FLUORO-2-HYDROXYPHENYL)-3-METHYLBENZOIC ACID
• MFCD18319786
• 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid

• MDL： MFCD18319786
• Inchi： 1S/C14H11FO3/c1-8-6-9(14(17)18)2-4-11(8)12-7-10(15)3-5-13(12)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： DJZVTYPFEWXIDE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC(C(=O)O)=CC=1C)O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid

4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic Acid: A Comprehensive Overview

4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid (CAS No. 1261909-21-0) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chemical structure, has garnered considerable attention due to its versatile applications and promising biological activities. In this article, we delve into the properties, synthesis, and recent advancements in the research of this compound.

The chemical structure of 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid comprises a benzoic acid moiety with a substituted phenyl group. The presence of a fluorine atom at the 5-position and a hydroxyl group at the 2-position on the phenyl ring introduces unique electronic and steric effects, which significantly influence its reactivity and biological activity. Additionally, the methyl group attached to the benzoic acid moiety enhances the compound's lipophilicity, making it more suitable for various applications.

Recent studies have highlighted the potential of 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid as a lead compound in drug discovery. Researchers have explored its role as a modulator of various cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a novel therapeutic agent for conditions like arthritis and cardiovascular diseases.

In addition to its pharmacological applications, 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid has shown promise in agrochemical research. Scientists have investigated its role as a plant growth regulator and pest control agent. A 2023 study in *Plant Physiology* revealed that this compound can enhance plant resistance to environmental stressors such as drought and salinity by modulating stress-responsive genes. Furthermore, its ability to inhibit key enzymes in insect metabolism makes it a potential candidate for developing eco-friendly pesticides.

The synthesis of 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid involves multi-step organic reactions, often employing advanced techniques such as Suzuki coupling and Stille coupling. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in the production of this compound. For example, a 2023 paper in *Angewandte Chemie* described the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with unprecedented efficiency.

From an environmental perspective, the development of sustainable synthesis routes for 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste and reduce the environmental footprint of its production. Researchers are exploring biocatalytic methods and solvent-free reactions to achieve greener synthesis pathways.

In conclusion, 4-(5-Fluoro-2-hydroxyphenyl)-3-methylbenzoic acid (CAS No. 1261909-21-0) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to science and industry alike.